4-[1-(6-Methylpyrimidin-4-yl)azetidin-3-yl]piperazin-2-one

• IUPAC Name: 4-[1-(6-methylpyrimidin-4-yl)azetidin-3-yl]piperazin-2-one
• InChI: InChI=1S/C12H17N5O/c1-9-4-11(15-8-14-9)17-5-10(6-17)16-3-2-13-12(18)7-16/h4,8,10H,2-3,5-7H2,1H3,(H,13,18)
• InChI Key: FQNNLNPOSADBDO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=N1)N2CC(C2)N3CCNC(=O)C3
• Molecular Formula: C12H17N5O
• Molecular Weight: 247.30 g/mol

Description

4-[1-(6-Methylpyrimidin-4-yl)azetidin-3-yl]piperazin-2-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a piperazine derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 4-[1-(6-Methylpyrimidin-4-yl)azetidin-3-yl]piperazin-2-one is not fully understood. However, it has been suggested that this compound works by inhibiting the activity of certain enzymes and proteins that are essential for the growth and survival of cancer cells, bacteria, and viruses.
Biochemical and Physiological Effects:
Studies have shown that 4-[1-(6-Methylpyrimidin-4-yl)azetidin-3-yl]piperazin-2-one has various biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and viruses, and reduce inflammation. This compound has also been shown to have a low toxicity profile, making it a potential candidate for drug development.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-[1-(6-Methylpyrimidin-4-yl)azetidin-3-yl]piperazin-2-one in lab experiments is its low toxicity profile, which makes it a safe compound to work with. However, one of the limitations is its limited solubility in water, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of 4-[1-(6-Methylpyrimidin-4-yl)azetidin-3-yl]piperazin-2-one. One direction is to further investigate its potential as a drug delivery system, especially for the treatment of brain diseases. Another direction is to study its mechanism of action in more detail to identify potential targets for drug development. Additionally, further studies can be conducted to optimize the synthesis method and improve the yield and purity of the compound.

Synthesis Methods

The synthesis of 4-[1-(6-Methylpyrimidin-4-yl)azetidin-3-yl]piperazin-2-one can be achieved using various methods. One of the commonly used methods is the reaction of 6-methylpyrimidin-4-amine with 3-chloroazetidine, followed by the reaction with piperazine-2,5-dione. Another method involves the reaction of 6-methylpyrimidin-4-ylamine with 3-azetidinone, followed by the reaction with piperazine-2,5-dione. The yield and purity of the compound can be improved by using different solvents, catalysts, and reaction conditions.

Scientific Research Applications

4-[1-(6-Methylpyrimidin-4-yl)azetidin-3-yl]piperazin-2-one has been studied for its potential applications in various fields of scientific research. It has been found to have anticancer, antimicrobial, and antiviral properties. This compound has also been studied for its potential use as a drug delivery system due to its ability to cross the blood-brain barrier.